Cas no 1261506-07-3 (2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261506-07-3
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4799490
• Update Time: 2025-10-29

2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6F5NO/c13-8-5-10(11(14)18-6-8)7-2-1-3-9(4-7)19-12(15,16)17/h1-6H
• InChI Key： IFGAYTTVEHGFNH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CN=1)F)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261506-07-3) in Modern Chemical and Pharmaceutical Research

2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine, identified by its CAS number 1261506-07-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and a trifluoromethoxy group introduces distinct electronic and steric properties, which can be leveraged to modulate biological activity and improve pharmacokinetic profiles.

The significance of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms, due to their high electronegativity and small atomic radius, can influence the metabolic stability, lipophilicity, and binding affinity of drug molecules. In particular, the trifluoromethoxy group (–O-CF₃) is known for its ability to enhance binding interactions with biological targets, often leading to increased potency and selectivity. The pyridine ring itself is a privileged structure in drug design, frequently found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and participate in π-stacking interactions.

2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine represents an advanced derivative that combines these features into a single molecule. The dual fluorination at the 2- and 5-positions of the pyridine ring introduces electron-withdrawing effects, which can fine-tune the electronic properties of the aromatic system. This modification is particularly useful in designing molecules that require precise control over their reactivity and interactions with biological receptors. Additionally, the presence of the trifluoromethoxy-substituted phenyl ring at the 3-position adds another layer of complexity, allowing for further diversification of biological activity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such fluorinated pyridines more efficiently than ever before. The structural motif of 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine has been investigated in various contexts, including its role as a key intermediate in synthesizing kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other bioactive molecules. These studies highlight the compound's versatility and its potential applications in treating a wide range of diseases.

In particular, research has shown that derivatives of this compound exhibit promising activity against targets involved in cancer metabolism. The combination of fluorine atoms and electron-withdrawing groups can disrupt key metabolic pathways by enhancing binding affinity to enzymes such as tyrosine kinases and cytochrome P450 enzymes. Furthermore, the trifluoromethoxy group has been shown to improve oral bioavailability by reducing metabolic degradation. These properties make 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine an attractive candidate for further development into novel anticancer agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and functional group transformations. The use of advanced catalytic systems has enabled more efficient synthesis methods, reducing both cost and environmental impact. These advancements are crucial for scaling up production while maintaining quality control.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding modes of 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine to its target proteins. Techniques such as docking simulations and molecular dynamics (MD) simulations have provided insights into how structural modifications can influence binding affinity and selectivity. These computational tools are indispensable for guiding experimental design and optimizing lead compounds for clinical development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery due to their favorable pharmacokinetic properties. 2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine exemplifies this trend by incorporating multiple fluorine atoms into a biologically relevant scaffold. Its potential applications extend beyond oncology to include neurological disorders, inflammatory diseases, and infectious diseases. As research continues to uncover new therapeutic targets, this compound may find utility in addressing unmet medical needs.

In conclusion,2,5-Difluoro-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261506-07-3) is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features—comprising fluorinated pyridine rings and electron-withdrawing substituents—make it an excellent candidate for developing novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play a crucial role in future drug discovery efforts.